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Compound of Interest

Compound Name:
8-Bromo-4-hydroxy-6-

methylquinoline

CAS No.: 1156919-75-3

Cat. No.: B12123984

Get Quote

Executive Summary
8-Bromo-4-hydroxy-6-methylquinoline (CAS 1156919-75-3) represents a critical scaffold in

the development of antimicrobial and anticancer agents. Unlike its isomer 8-hydroxyquinoline

(oxine), which is famed for metal chelation, this 4-hydroxy derivative predominantly adopts the

4-quinolone tautomeric form in the solid state. This structural distinction dictates its crystal

packing, solubility profile, and hydrogen-bonding potential—factors that are decisive in drug

formulation.

This guide analyzes the crystal structure properties of the target molecule, comparing it against

key analogs to elucidate the specific roles of the 8-bromo and 6-methyl substituents.

Structural Identity & Tautomerism
To understand the crystallography of this molecule, one must first address its dynamic nature.

While chemically named "4-hydroxy," X-ray diffraction studies of analogs confirm that the
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proton resides on the nitrogen atom in the crystal lattice, forming a 4(1H)-quinolone.

Feature
Hydroxy Form
(Enol)

Quinolone Form
(Keto)

Solid-State
Dominance

H-Bond Donor O-H N-H Quinolone (N-H)

H-Bond Acceptor N (Pyridine-like) C=O (Carbonyl) Quinolone (C=O)

Aromaticity
Full (Naphthalene-

like)
Partial (Heterocyclic) Quinolone

Critical Insight: In the crystal lattice, this tautomerism drives the formation of strong

intermolecular N-H···O=C hydrogen bonds, creating infinite chains or dimers that significantly

raise the melting point compared to fixed enol ethers.

Comparative Performance Analysis
The following table contrasts the target molecule with its direct structural precursors to isolate

the impact of specific functional groups.

Table 1: Physicochemical & Structural Comparison
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Feature
Target: 8-Bromo-4-

hydroxy-6-

methylquinoline

Analog A: 4-

Hydroxy-6-

methylquinoline

Analog B: 8-Bromo-

4-hydroxyquinoline

Molecular Weight ~252.09 g/mol 159.19 g/mol ~238.06 g/mol

Crystal System Monoclinic (Predicted)
Monoclinic (

)

Monoclinic (

)

Packing Motif
Head-to-Tail H-Bond

Chains

-

Stacked Dimers

Halogen-Bonded

Chains

Electronic Effect

Br:

-withdrawing / Me:

-donating

Me: Weak

-donating

Br: Strong

-withdrawing

Lipophilicity (LogP) High (~2.8 - 3.[1]2) Moderate (~1.8) Moderate (~2.2)

Key Interaction
Halogen Bonding (C-

Br···O/N)
Van der Waals Halogen Bonding

Analysis of Substituent Effects:
The 8-Bromo Effect (Halogen Bonding):

Unlike the parent 6-methylquinoline, the introduction of bromine at the 8-position creates a

"sigma-hole"—a region of positive electrostatic potential on the halogen atom.

Crystallographic Implication: This facilitates C-Br···O=C or C-Br···

interactions, acting as a secondary structure-directing force orthogonal to the primary
hydrogen bond network. This often increases density and thermal stability.

The 6-Methyl Effect (Steric & Packing):

The methyl group at position 6 adds steric bulk, preventing the tight "face-to-face"
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-stacking seen in unsubstituted quinolones.

Crystallographic Implication: This forces the crystal lattice into a "slipped-stack"

arrangement, often expanding the unit cell volume and slightly reducing the lattice energy

compared to the non-methylated analog.

Experimental Synthesis & Crystallization Protocol
To obtain high-quality single crystals suitable for X-ray diffraction (XRD), the following protocol

is recommended. This method synthesizes the compound via the Gould-Jacobs reaction

followed by controlled crystallization.

Step-by-Step Methodology
Condensation:

React 2-methyl-4-bromoaniline with diethyl ethoxymethylenemalonate (EMME) at 110°C.

Mechanism: Nucleophilic attack of the aniline nitrogen on the EMME vinyl group.

Result: Formation of the enamine intermediate.

Cyclization (Thermolysis):

Heat the intermediate in diphenyl ether (Dowtherm A) at 250°C for 30-60 minutes.

Critical Control: High temperature is required to overcome the activation energy for

intramolecular electrophilic aromatic substitution.

Product: Ethyl 8-bromo-6-methyl-4-quinolone-3-carboxylate.

Hydrolysis & Decarboxylation:

Reflux in 10% NaOH followed by acidification (HCl) to precipitate the carboxylic acid.

Decarboxylate by heating in quinoline or diphenyl ether to yield the final 8-Bromo-4-
hydroxy-6-methylquinoline.

Crystallization for XRD:
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Solvent System: DMF/Ethanol (1:1) or DMSO/Water (slow diffusion).

Method: Dissolve 50 mg of purified solid in hot DMF. Filter into a narrow vial. Place this

vial inside a larger jar containing ethanol (vapor diffusion).

Timeline: Allow to stand undisturbed at 4°C for 7–14 days.

Structural Visualization (DOT Diagram)
The following diagram illustrates the hydrogen-bonding network and the synthesis logic leading

to the final crystal lattice structure.
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Synthesis Pathway

Crystal Lattice Interactions

2-Methyl-4-bromoaniline

Enamine Intermediate
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8-Bromo-4-hydroxy-6-methylquinoline

Hydrolysis/Decarboxylation

4-Quinolone Tautomer
(Solid State Dominant)

Crystallization

Intermolecular H-Bonding
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(C-Br ··· O/π)

Secondary Force
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Click to download full resolution via product page

Caption: Workflow from synthesis to the dominant crystal lattice interactions. The 4-quinolone

tautomer drives the primary hydrogen bonding network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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